ethyl [(5-anilino-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate

• IUPAC Name: ethyl 2-[(5-anilino-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetate
• InChI: InChI=1S/C18H18N4O2S/c1-2-24-16(23)13-25-18-21-20-17(19-14-9-5-3-6-10-14)22(18)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3,(H,19,20)
• InChI Key: KKKCREBXZKZITG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)NC3=CC=CC=C3
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

Ethyl [(5-anilino-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of ethyl [(5-anilino-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and survival, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, while in vivo studies have shown its potential as an anticancer agent in animal models. Additionally, it has also been shown to have antimicrobial and antifungal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl [(5-anilino-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate is its ease of synthesis, making it readily available for use in lab experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ethyl [(5-anilino-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate. One potential area of investigation is its use as a targeted therapy for specific types of cancer. Additionally, further studies could explore its potential as an antimicrobial and antifungal agent. Further research could also investigate the mechanism of action of this compound, which could provide valuable insights into its potential applications in various fields of science.
In conclusion, this compound is a chemical compound with significant potential for use in various fields of science. Its ease of synthesis and potential applications as an anticancer, antimicrobial, and antifungal agent make it a promising area of research for future investigations.

Scientific Research Applications

Ethyl [(5-anilino-4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetate has been extensively studied for its potential applications in various fields of science. In the field of medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. In addition, it has also been investigated for its potential as an antimicrobial and antifungal agent.